![molecular formula C17H13N3O4S B2442879 N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide CAS No. 312591-41-6](/img/structure/B2442879.png)
N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide
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Overview
Description
The compound “N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide” is a complex organic molecule that contains several functional groups. It has a thiazole ring, which is a five-membered ring containing nitrogen and sulfur . The thiazole ring is known to exhibit various biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The thiazole ring is known to be involved in various chemical reactions . The nitro group is also a reactive functional group that can undergo reduction reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .Scientific Research Applications
Anticonvulsant Properties
- NUPh scientists have demonstrated that derivatives of 1,3,4-thiadiazole, similar in structure to the compound , show promising anticonvulsant activity. A particular derivative has shown high anticonvulsive activity on a pentylentetrazole model of seizure, suggesting the potential of thiazole derivatives in anticonvulsant drug development (I. Sych et al., 2018).
Antibacterial Activity
- A series of sulfonamides containing a 2-amino-1,3-thiazole fragment, structurally related to the compound of interest, have been synthesized and evaluated for their antibacterial activity against S. aureus and E. coli. These findings underscore the antibacterial potential of thiazole derivatives (Z. Rafiee Pour et al., 2019).
Antimicrobial Screening
- Thiazole derivatives incorporating the thiazole ring have been synthesized and screened for in vitro antibacterial and antifungal activities. These compounds have shown promising results against various bacterial and fungal infections, indicating their potential as therapeutic agents in microbial diseases (N. Desai et al., 2013).
Antioxidant and Anti-inflammatory Properties
- Novel thiazolidin derivatives, including those similar to N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds exhibited significant efficacy, suggesting their utility in therapeutic interventions for related disorders (Satish Koppireddi et al., 2013).
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, such as this one, have been known to interact with various biological systems . They may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in these systems .
Mode of Action
It is known that molecules containing a thiazole ring can behave unpredictably when entering physiological systems . The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties . This allows for various types of reactions to take place, including donor–acceptor and nucleophilic reactions .
Biochemical Pathways
It is known that molecules containing a thiazole ring can activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Pharmacokinetics
It is known that the absorption, distribution, metabolism, and excretion (adme) properties of a compound significantly impact its bioavailability .
Result of Action
It is known that molecules containing a thiazole ring can behave unpredictably when entering physiological systems . These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Action Environment
It is known that environmental factors can significantly impact the pharmacokinetics and pharmacodynamics of a compound .
Future Directions
properties
IUPAC Name |
N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O4S/c1-24-15-5-3-2-4-13(15)14-10-25-17(18-14)19-16(21)11-6-8-12(9-7-11)20(22)23/h2-10H,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALRKXTULWDPCEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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